Cas no 1495716-23-8 (1-BROMO-4-METHOXY-2,2-DIMETHYLBUTANE)

• Product Name: 1-BROMO-4-METHOXY-2,2-DIMETHYLBUTANE
• CAS No: 1495716-23-8
• MF: C₇H₁₅BrO
• MW: 195.097401857376
• CID: 4602355
• Update Time: 2025-05-25

1-BROMO-4-METHOXY-2,2-DIMETHYLBUTANE Chemical and Physical Properties

Names and Identifiers

• Butane, 1-bromo-4-methoxy-2,2-dimethyl-
• 1-bromo-4-methoxy-2,2-dimethylbutane
• 1-BROMO-4-METHOXY-2,2-DIMETHYLBUTANE

• Inchi： 1S/C7H15BrO/c1-7(2,6-8)4-5-9-3/h4-6H2,1-3H3
• InChI Key： GEJXSUDUSJCFMK-UHFFFAOYSA-N
• SMILES： C(Br)C(C)(C)CCOC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-BROMO-4-METHOXY-2,2-DIMETHYLBUTANE

1-Bromo-4-Methoxy-2,2-Dimethylbutane: A Comprehensive Overview

The compound 1-Bromo-4-Methoxy-2,2-Dimethylbutane (CAS No. 1495716-23-8) is an organic bromide with a unique structural composition that makes it a subject of interest in various chemical and pharmaceutical research domains. This compound belongs to the family of alkyl bromides, characterized by the presence of a bromine atom attached to a carbon chain. The molecule's structure includes a methoxy group (-OCH3) at the 4th position and two methyl groups (-CH3) at the 2nd position, contributing to its distinct chemical properties.

Recent studies have highlighted the importance of 1-Bromo-4-Methoxy-2,2-Dimethylbutane in organic synthesis, particularly in the development of bioactive compounds. Its structure facilitates various nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of complex molecules. Researchers have explored its potential in drug discovery, where its methoxy group plays a crucial role in modulating pharmacokinetic properties such as solubility and bioavailability.

The synthesis of 1-Bromo-4-Methoxy-2,2-Dimethylbutane involves a multi-step process that typically starts with the bromination of a suitable precursor. The presence of electron-donating groups like the methoxy group can influence the reaction pathway and yield, making it essential to optimize reaction conditions for high purity and yield. Advanced techniques such as microwave-assisted synthesis have been employed to enhance reaction efficiency, reducing production time while maintaining product quality.

In terms of applications, 1-Bromo-4-Methoxy-2,2-Dimethylbutane has shown promise in materials science as well. Its ability to undergo polymerization under specific conditions has led to investigations into its use in creating novel polymeric materials with tailored properties. These materials could potentially find applications in sectors ranging from electronics to biomedical devices.

From an environmental standpoint, understanding the degradation pathways of 1-Bromo-4-Methoxy-2,2-Dimethylbutane is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies, where microorganisms capable of breaking down this compound have been identified. This knowledge is vital for developing sustainable practices in chemical manufacturing and waste management.

Looking ahead, the continued exploration of 1-Bromo-4-Methoxy-2,2-Dimethylbutane will undoubtedly contribute to advancements in both academic and industrial settings. Its versatility as a chemical building block positions it as a key player in future innovations across multiple disciplines.